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Introduction

OP-3633 is a potent and selective steroidal antagonist of the glucocorticoid receptor (GR).[1][2]
[3] It has demonstrated significant preclinical activity, particularly in models of triple-negative
breast cancer (TNBC). This document provides detailed application notes and protocols for the
administration of OP-3633 in mouse xenograft models, based on available preclinical data and
established methodologies for similar compounds. The primary focus is on the GR-positive
HCC1806 TNBC cell line, in which OP-3633 has been shown to inhibit GR transcriptional
activity.[1][2][3]

Mechanism of Action: Glucocorticoid Receptor
Antagonism

The glucocorticoid receptor is a nuclear hormone receptor that, when activated by ligands such
as cortisol, can promote cancer cell survival and resistance to chemotherapy. In certain
cancers, like triple-negative breast cancer, GR activation can drive anti-apoptotic signaling
pathways. OP-3633 acts as a competitive antagonist at the GR, blocking the binding of
endogenous glucocorticoids and thereby inhibiting the transcription of GR target genes. This
action is hypothesized to reduce tumor cell survival and potentially re-sensitize cancer cells to
cytotoxic therapies.
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OP-3633 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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